BE“GHE Foundational & Exploratory

Check Availability & Pricing

Neryl Isobutyrate: A Technical Safety Guide for
Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neryl isobutyrate

Cat. No.: B1581612

An In-depth Review of the Material Safety Data Sheet (MSDS) Information

Neryl isobutyrate, a fragrance and flavoring agent with a sweet, fruity, rose-like aroma, is
utilized in various industrial applications. For researchers, scientists, and professionals in drug
development, a thorough understanding of its safety profile is paramount. This technical guide
provides a comprehensive overview of the material safety data sheet (MSDS) information for
neryl isobutyrate, including its physical and chemical properties, hazard classifications,
handling procedures, and toxicological data.

Chemical and Physical Properties

Neryl isobutyrate is the isobutyrate ester of nerol. Its key physical and chemical properties are
summarized in the table below for easy reference.
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Property Value

Molecular Formula C14H2402

Molecular Weight 224.34 g/mol

CAS Number 2345-24-6

Appearance Colorless liquid

Odor Sweet, fresh, fruity, with raspberry and
strawberry notes

Boiling Point 229 °Cto 232 °C

Flash Point > 110 °C (> 230 °F)

Density Approximately 0.880 - 0.900 g/mL at 25 °C

Refractive Index

Approximately 1.451 - 1.460 at 20 °C

Solubility

Practically insoluble in water; soluble in alcohol

and oils

LogP

4.98

Hazard Identification and GHS Classification

The hazard classification of neryl isobutyrate presents some inconsistencies across different

sources. The majority of aggregated GHS information from 138 companies indicates that this

chemical does not meet the criteria for hazard classification[1]. A safety data sheet from a

major supplier also states that it is not a hazardous substance or mixture[2].

However, other sources suggest potential hazards. One chemical label indicates that neryl

isobutyrate may cause an allergic skin reaction and is very toxic to aquatic life with long-

lasting effects. This would correspond to the following GHS classifications:

» Skin Sensitization, Category 1 (H317): May cause an allergic skin reaction.

e Hazardous to the aquatic environment, Acute Hazard, Category 1 (H400): Very toxic to

aquatic life.
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» Hazardous to the aquatic environment, Chronic Hazard, Category 2 (H411): Toxic to aquatic
life with long lasting effects.

Given these discrepancies, it is prudent for users to handle neryl isobutyrate with caution,
assuming the more conservative hazard classifications until definitive data becomes available.
The differences in classification may arise from impurities, different data sources, or varying
interpretations of toxicological studies.

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological assessment of neryl
isobutyrate are not publicly available in the reviewed literature. The GHS classifications are
typically based on data from standardized tests such as the Local Lymph Node Assay (LLNA)
for skin sensitization and acute/chronic toxicity studies on aquatic organisms (e.g., fish,
daphnia, algae). Without access to the specific study reports, a detailed methodology cannot
be provided.

Safe Handling and Storage

Due to the potential for skin sensitization and aquatic toxicity, the following handling and
storage procedures are recommended:

4.1. Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

» Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Avoid prolonged
or repeated contact with skin.

o Respiratory Protection: Under normal conditions of use and with adequate ventilation,
respiratory protection is not typically required. If vapors or mists are generated, use a
NIOSH-approved respirator.

o Body Protection: Wear laboratory coats or other suitable protective clothing.
4.2. General Hygiene

Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.
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4.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if symptoms persist.

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. If
skin irritation or rash occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.

Fire Fighting and Disposal

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

Fire Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full
protective gear.

Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations. Avoid release to the environment.

Toxicological and Ecotoxicological Information

Detailed toxicological studies on neryl isobutyrate are not widely available in the public
domain. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that
there is "no safety concern at current levels of intake when used as a flavouring agent"[1].

The potential for skin sensitization is noted in some classifications, which would be determined

through animal studies like the guinea pig maximization test or the murine local lymph node
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assay.

The claim of high aquatic toxicity suggests that the substance may be harmful to fish,
crustaceans, and algae at low concentrations. Data on its persistence and bioaccumulation
potential in the environment are not readily available.

Visualizing Safety and Hazard Information

To better understand the logical flow of safety precautions and the relationship between
different aspects of the material safety data, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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